Cas no 61986-17-2 (Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-)

• Product Name: Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-
• CAS No: 61986-17-2
• MF: C₁₀H₇N₅
• MW: 197.196080446243
• CID: 461453
• PubChem ID: 12344212
• Update Time: 2025-04-19

Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-e]-1,2,4-triazine, 3-(1H-pyrrol-2-yl)-
• 3-(1H-pyrrol-2-yl)pyrido[3,2-e][1,2,4]triazine
• DTXSID50492572
• 61986-17-2

• Inchi： 1S/C10H7N5/c1-3-7(11-5-1)10-13-8-4-2-6-12-9(8)14-15-10/h1-6,11H
• InChI Key： QXLVTASZNGJKNU-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1N=NC2=C(C=CC=N2)N=1

Computed Properties

• Exact Mass: 197.07031
• Monoisotopic Mass: 197.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35